Cas no 2171163-66-7 (5-{N-ethyl-1-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}pentanoic acid)

5-{N-ethyl-1-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}pentanoic acid is a specialized synthetic intermediate used in peptide and organic synthesis. Its key structural features include a cyclobutyl ring with a fluorenylmethoxycarbonyl (Fmoc)-protected amine, enhancing stability during solid-phase peptide synthesis (SPPS). The ethyl and pentanoic acid moieties provide flexibility for further functionalization, making it valuable for constructing complex molecular architectures. The (1r,3r)-stereochemistry ensures precise spatial orientation, critical for applications in medicinal chemistry and drug development. This compound is particularly useful in the synthesis of constrained peptides and peptidomimetics, where rigid cyclobutyl scaffolds are employed to modulate conformational properties and improve binding affinity.
5-{N-ethyl-1-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}pentanoic acid structure
2171163-66-7 structure
Product Name:5-{N-ethyl-1-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}pentanoic acid
CAS No:2171163-66-7
MF:C27H32N2O5
MW:464.553387641907
CID:5852764
PubChem ID:165572752
Update Time:2025-06-29

5-{N-ethyl-1-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

    • 5-{N-ethyl-1-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}pentanoic acid
    • EN300-1563177
    • EN300-1563179
    • 5-{N-ethyl-1-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}pentanoic acid
    • 5-{N-ethyl-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}pentanoic acid
    • 2171944-01-5
    • 2171161-88-7
    • EN300-1563178
    • 2171163-66-7
    • 5-{N-ethyl-1-[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}pentanoic acid
    • Inchi: 1S/C27H32N2O5/c1-2-29(14-8-7-13-25(30)31)26(32)18-15-19(16-18)28-27(33)34-17-24-22-11-5-3-9-20(22)21-10-4-6-12-23(21)24/h3-6,9-12,18-19,24H,2,7-8,13-17H2,1H3,(H,28,33)(H,30,31)
    • InChI Key: GFVJSXGFLWTQCX-UHFFFAOYSA-N
    • SMILES: O=C(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC)CCCCC(=O)O

Computed Properties

  • Exact Mass: 464.23112213g/mol
  • Monoisotopic Mass: 464.23112213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 11
  • Complexity: 700
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 95.9Ų

5-{N-ethyl-1-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}pentanoic acid Pricemore >>

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Additional information on 5-{N-ethyl-1-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}pentanoic acid

Introduction to 5-{N-ethyl-1-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}pentanoic Acid (CAS No. 2171163-66-7)

5-{N-ethyl-1-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}pentanoic acid, identified by its CAS number 2171163-66-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclobutyl ring and a fluorenyl moiety, both of which contribute to its unique chemical properties and potential biological activities.

The molecular structure of this compound is highly elaborate, featuring a pentanoic acid backbone that is functionalized with an N-ethyl group and a formamido moiety. The presence of the N-ethyl group enhances the compound's solubility and stability, while the formamido group introduces a polar region that can interact with biological targets. Additionally, the cyclobutyl ring provides rigidity to the molecule, which can be crucial for binding to specific receptors or enzymes.

The fluorenyl moiety is particularly noteworthy, as it is often employed in pharmaceuticals due to its ability to enhance metabolic stability and binding affinity. In this context, the (9H-fluoren-9-yl)methoxycarbonyl group not only contributes to the overall stability of the molecule but also serves as a handle for further chemical modifications. This allows researchers to tailor the properties of the compound for specific applications, such as drug design or material science.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of this compound with greater accuracy. Studies have suggested that the unique structural features of 5-{N-ethyl-1-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}pentanoic acid may make it a promising candidate for various therapeutic applications. For instance, its ability to interact with biological targets has been explored in the context of developing novel treatments for neurological disorders.

In vitro studies have demonstrated that this compound exhibits inhibitory activity against certain enzymes implicated in inflammation and pain signaling. The cyclobutyl ring and fluorenyl moiety are believed to play critical roles in mediating these interactions. Furthermore, the presence of the formamido group suggests potential interactions with amino acid residues on target proteins, which could further modulate biological pathways.

The synthesis of this compound presents several challenges due to its complex structure. However, recent improvements in synthetic methodologies have made it more feasible to produce high-purity samples for research purposes. Techniques such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the intricate framework of this molecule.

One of the most exciting aspects of this compound is its potential for further derivatization. By modifying specific functional groups, researchers can explore new chemical space and uncover novel biological activities. For example, replacing the fluorenyl moiety with other aromatic groups could alter the electronic properties of the molecule and influence its interactions with biological targets.

The pharmacokinetic properties of 5-{N-ethyl-1-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}pentanoic acid are also under investigation. Preliminary data suggest that it may exhibit good oral bioavailability and metabolic stability, making it a viable candidate for clinical development. However, further studies are needed to fully characterize its pharmacokinetic profile and assess potential side effects.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been used to predict how this compound might bind to various receptors and enzymes. These simulations provide valuable insights into the molecular interactions that underpin its biological activity and help guide future synthetic efforts.

In conclusion, 5-{N-ethyl-1-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}pentanoic acid (CAS No. 2171163-66-7) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups and structural features makes it an attractive candidate for further exploration in drug discovery and development.

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